Cas no 2680858-97-1 (tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate)

• Product Name: tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate
• CAS No: 2680858-97-1
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 5627407
• PubChem ID: 165920742
• Update Time: 2025-07-19

tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate
• EN300-28295572
• 2680858-97-1

• Inchi： 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)15-10-8-17(16-11(10)14)9-6-4-5-7-9/h8-9H,4-7H2,1-3H3,(H,15,18)
• InChI Key： IXTGJFRETQLIMU-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C2CCCC2)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.07389g/mol
• Monoisotopic Mass: 329.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate

Advanced Chemical Compound: tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate (CAS No. 2680858-97-1)

tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate, a member of the carbamate derivatives family, represents a significant advancement in the field of pharmaceutical chemistry. This compound, with the CAS No. 2680858-97-1, is characterized by its unique molecular structure, which includes a pyrazole ring, a bromine substituent, and a cyclopentyl group. These structural features contribute to its potential biological activity, making it a subject of interest in various research domains.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutics. The tert-butyl group in this compound provides steric hindrance, which may influence its interaction with biological targets. The presence of a bromine atom at the 3-position of the pyrazole ring is particularly noteworthy, as halogen substitution is a common strategy to enhance the potency and selectivity of pharmaceutical agents.

The cyclopentyl group attached to the pyrazole ring further complicates the molecular architecture, offering opportunities for conformational flexibility. This structural complexity is hypothesized to play a role in modulating the compound's pharmacokinetic properties, such as solubility and metabolic stability. Researchers have observed that such structural modifications can significantly impact the biological activity of related compounds.

Current research efforts have focused on elucidating the mechanism of action for tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate. Preliminary studies suggest that this compound may exhibit antimicrobial properties, particularly against multidrug-resistant bacterial strains. The carbamate functional group is known for its ability to inhibit enzymes involved in microbial cell wall synthesis, a mechanism that could be relevant to the observed activity.

Moreover, the pyrazole ring in this molecule has been linked to the modulation of ion channels in neuronal cells, raising the possibility of its application in neuropharmacology. Recent in vitro experiments have demonstrated that the tert-butyl substituent may enhance the compound's ability to penetrate the blood-brain barrier, a critical factor for the treatment of central nervous system disorders.

The synthesis of tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate has been a focus of several studies, with researchers employing advanced organic methodologies to achieve high yields. One notable approach involves the use of transition metal catalysis, which allows for the precise introduction of the br Bromine atom at the desired position. This synthetic strategy has been optimized to minimize side reactions and improve the purity of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the three-dimensional structure of tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate with high accuracy. These models have provided insights into the compound's potential interactions with biological macromolecules, such as proteins and nucleic acids. The pyrazole ring is predicted to form hydrogen bonds with target molecules, enhancing its binding affinity.

Studies on the pharmacokinetic profile of tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate have revealed promising results. The tert-butyl group is believed to contribute to the compound's improved solubility in aqueous environments, a critical factor for oral bioavailability. Additionally, the carbamate functional group may influence the compound's metabolic stability, reducing the risk of rapid degradation in the gastrointestinal tract.

Research into the cytotoxic effects of tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate has shown that it exhibits selective toxicity against cancer cell lines. This property is attributed to the compound's ability to disrupt specific cellular pathways, such as those involved in cell cycle regulation. The br Bromine atom is hypothesized to play a role in this selective activity by altering the compound's interaction with target proteins.

The potential applications of tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate are diverse, ranging from antimicrobial agents to neuropharmacological compounds. Its unique structural features, including the pyrazole ring and the tert-butyl group, make it a valuable candidate for further exploration. Ongoing research aims to refine its therapeutic potential through structure-activity relationship studies and clinical trials.

As the field of pharmaceutical chemistry continues to evolve, compounds like tert-butyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate represent the next frontier in drug development. The CAS No. 2680858-97-1 serves as a key identifier for this compound, facilitating its study and application in various research contexts. With continued innovation, the potential of this compound to address critical medical challenges is being explored in greater depth.